(1r,4r)-4-methyl-N-[(1H-pyrazol-5-yl)methyl]cyclohexan-1-amine

• IUPAC Name: 4-methyl-N-(1H-pyrazol-5-ylmethyl)cyclohexan-1-amine
• InChI: InChI=1S/C11H19N3/c1-9-2-4-10(5-3-9)12-8-11-6-7-13-14-11/h6-7,9-10,12H,2-5,8H2,1H3,(H,13,14)
• InChI Key: SJKWVCNPEAJXIF-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1)NCC2=CC=NN2
• Molecular Formula: C11H19N3
• Molecular Weight: 193.29 g/mol

Description

(1r,4r)-4-methyl-N-[(1H-pyrazol-5-yl)methyl]cyclohexan-1-amine, also known as JNJ-40411813, is a novel compound that has gained attention in the scientific community for its potential therapeutic applications. It belongs to the class of cyclohexanamines and has been shown to have promising results in various scientific studies.

Mechanism of Action

The exact mechanism of action of (1r,4r)-4-methyl-N-[(1H-pyrazol-5-yl)methyl]cyclohexan-1-amine is not fully understood, but it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters. It has been shown to have a high affinity for the dopamine D2 receptor and the sigma-1 receptor, both of which are involved in various neurological processes.
Biochemical and Physiological Effects:
(1r,4r)-4-methyl-N-[(1H-pyrazol-5-yl)methyl]cyclohexan-1-amine has been shown to have various biochemical and physiological effects in scientific studies. It has been shown to improve cognitive function in animal models of Alzheimer's disease and schizophrenia. It has also been shown to reduce inflammation and tumor growth in animal models of cancer.

Advantages and Limitations for Lab Experiments

One of the major advantages of (1r,4r)-4-methyl-N-[(1H-pyrazol-5-yl)methyl]cyclohexan-1-amine is its high selectivity for certain receptors, which makes it a valuable tool for studying the role of these receptors in various processes. However, one of the limitations of (1r,4r)-4-methyl-N-[(1H-pyrazol-5-yl)methyl]cyclohexan-1-amine is its relatively low solubility, which can make it difficult to administer in certain experiments.

Future Directions

There are several potential future directions for the study of (1r,4r)-4-methyl-N-[(1H-pyrazol-5-yl)methyl]cyclohexan-1-amine. One area of interest is its potential use in combination with other drugs for the treatment of neurological disorders. Another area of interest is its potential use in the treatment of inflammation and cancer. Additionally, further studies are needed to fully understand the mechanism of action of (1r,4r)-4-methyl-N-[(1H-pyrazol-5-yl)methyl]cyclohexan-1-amine and its potential therapeutic applications.

Synthesis Methods

The synthesis of (1r,4r)-4-methyl-N-[(1H-pyrazol-5-yl)methyl]cyclohexan-1-amine involves a multistep process that starts with the reaction of 4-methylcyclohexanone with sodium borohydride, followed by the reaction with 5-bromo-1H-pyrazole. Further purification and reaction with hydrochloric acid and sodium hydroxide result in the final product.

Scientific Research Applications

(1r,4r)-4-methyl-N-[(1H-pyrazol-5-yl)methyl]cyclohexan-1-amine has been extensively studied for its potential therapeutic applications in various fields of medicine. It has shown promising results in the treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. It has also been studied for its potential use in the treatment of cancer and inflammation.